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Compound of Interest

Compound Name: Diethyleneglycol diformate

Cat. No.: B057414 Get Quote

A Head-to-Head Comparison: Diethyleneglycol
Diformate vs. Diethylene Glycol Dimethyl Ether
For Researchers, Scientists, and Drug Development Professionals: An Objective Look at Two

Diethylene Glycol Derivatives

In the landscape of industrial and research chemicals, the selection of an appropriate solvent

or reagent is paramount to achieving desired outcomes. This guide provides a detailed, data-

supported comparison of two diethylene glycol derivatives: Diethyleneglycol diformate and

Diethylene glycol dimethyl ether (Diglyme). By examining their physical and chemical

properties, performance in various applications, and relevant experimental protocols, this

document aims to equip researchers and professionals with the information necessary to make

informed decisions for their specific needs.

At a Glance: Key Physicochemical Properties
A summary of the fundamental physical and chemical properties of Diethyleneglycol
diformate and Diethylene glycol dimethyl ether is presented below. These properties are

critical in determining the suitability of each compound for various applications.
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Property Diethyleneglycol Diformate
Diethylene Glycol Dimethyl
Ether (Diglyme)

Molecular Formula C₆H₁₀O₅[1][2][3] C₆H₁₄O₃[4]

Molecular Weight 162.14 g/mol [1][2][3] 134.17 g/mol [4]

Appearance Colorless, transparent liquid
Colorless, watery liquid with a

mild, pleasant odor[4][5][6]

Boiling Point 209-210 °C[1] 162 °C[5][7]

Melting Point Not available -64 °C[7]

Flash Point 99 °C[1] 57 °C (135 °F)[5]

Density 1.147 g/cm³[1][3] 0.945 g/cm³ at 20°C[5]

Solubility in Water Soluble[8] Miscible[6][7]

Performance as a Solvent: A Comparative Overview
Both Diethyleneglycol diformate and Diethylene glycol dimethyl ether are recognized for their

utility as solvents across a range of applications. However, their distinct chemical structures—

an ester versus an ether—result in different solvency characteristics and reactivity profiles.

Diethylene Glycol Dimethyl Ether (Diglyme) is a well-established aprotic polar solvent. Its ether

linkages provide excellent stability in the presence of strong bases, making it an ideal medium

for organometallic reactions, such as Grignard reactions and metal hydride reductions.[6][9]

The oxygen atoms in the ether linkages can chelate metal cations, which can enhance the

reactivity of the corresponding anions.[6] Diglyme is also noted for its ability to dissolve a wide

variety of organic compounds, including resins, and is used in the formulation of paints, inks,

and coatings.[10][11]

Diethyleneglycol diformate, on the other hand, possesses ester functional groups. While it

also functions as a solvent, its applications often leverage its reactivity.[8] The ester groups

make it susceptible to hydrolysis, a property that can be exploited for the controlled release of

formic acid.[8] It is used as an intermediate in the synthesis of polymers and resins and as a

plasticizer.[3] Its solvency is utilized in industrial applications such as paints, inks, and

adhesives.
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Solubility Spectrum:

Diethylene Glycol Dimethyl Ether is known to dissolve a broad range of substances

including: galipot, mastic gum, colophony resins, shellac, bitumens, stand oils, vegetable

oils, ethyl- and benzyl cellulose, nitrocellulose, polystyrene paints, polyvinyl chloride (post-

chlorinated), aldehyde and ketone resins, resoles, terpene and alkyl phenolic resins, epoxy

resins, coumarone resins, alkyd resins, chlorinated diphenyls, and plasticizers like tricresyl

phosphate.[10]

Information on the specific range of solutes for Diethyleneglycol diformate is less detailed

in the available literature, though it is generally described as having good solubility for

various organic and inorganic compounds.[8]

Applications in Focus: Where Do They Excel?
Organic Synthesis
Diethylene Glycol Dimethyl Ether (Diglyme) is a preferred solvent for many organic reactions

due to its inertness and high boiling point.[6] It is particularly valued in reactions involving

organometallic reagents.[6][9]

Experimental Workflow: Grignard Reaction using Diethylene Glycol Dimethyl Ether

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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